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Compound of Interest |

Compound Name: 2-Ethoxy-3,5-difluorobenzylamine
CAS No.: 1017779-86-0
Cat. No.: B1393390
Get Quote
. J

A Note to the Reader: Initial research for the chemical properties of 2-Ethoxy-3,5-
difluorobenzylamine did not yield specific data. This suggests that the compound may not be
widely synthesized or characterized in existing literature. To provide a valuable and data-
supported technical guide, this document will focus on a closely related and well-documented
analogue: 3,5-Difluorobenzylamine. This compound shares the core difluorinated benzylamine
structure and offers a wealth of information for researchers, scientists, and drug development
professionals. The principles, experimental methodologies, and safety considerations
discussed herein are foundational and broadly applicable to the study of novel fluorinated
benzylamines.

An In-depth Technical Guide on the Core Chemical
Properties of 3,5-Difluorobenzylamine

This guide offers a comprehensive overview of the chemical properties, applications, and
safety protocols for 3,5-Difluorobenzylamine. As a key building block in medicinal chemistry
and materials science, a thorough understanding of its characteristics is paramount for its
effective and safe utilization.
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Chemical Identity and Structure

3,5-Difluorobenzylamine is an organic compound featuring a benzylamine core with two
fluorine atoms substituted at the 3 and 5 positions of the benzene ring. The presence of these
fluorine atoms significantly influences the molecule's electronic properties, lipophilicity, and
metabolic stability, making it an attractive moiety in drug design.

Molecular Structure:
Caption: Chemical structure of 3,5-Difluorobenzylamine.

Table 1: Chemical Identifiers and Core Properties

Property Value Source
(3,5-

IUPAC Name ) ) [1]
difluorophenyl)methanamine

CAS Number 90390-27-5 [1][2]

Molecular Formula C7H7F2N [11[2]

Molecular Weight 143.13 g/mol [1][2]

Canonical SMILES C1=C(C=C(C=C1F)F)CN [1]
VINGGOMRUHYAMC-

InChl Key [1]

UHFFFAOYSA-N

Physicochemical Properties

The physical and chemical characteristics of 3,5-Difluorobenzylamine are tabulated below.
These properties are crucial for determining appropriate solvents for reactions and purification,
as well as for predicting its behavior in various experimental settings.

Table 2: Physicochemical Data
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Property Value Conditions Source
Appearance Colorless to alrr?os.t Ambient
colorless clear liquid
Boiling Point 184 °C at 1 atm (lit.)
Density 1.21 g/mL at 25 °C (lit.)
Refractive Index n20/D 1.491 at 20 °C
Flash Point 74 °C closed cup [2]
Purity >98.0% (GC)

Applications in Research and Development

3,5-Difluorobenzylamine serves as a versatile reagent in analytical and synthetic chemistry. Its

primary amine group is reactive and allows for its use as a derivatizing agent to enhance the

detectability of certain analytes in chromatographic methods.

Key Application: Derivatization Agent in Analytical Chemistry

This compound has been successfully employed as a derivatization reagent for the analysis of

epoxides, such as epichlorohydrin, in water samples using Gas Chromatography-Mass

Spectrometry (GC/MS).[2] The reaction of the amine with the epoxide ring opens the ring and

introduces the fluorinated benzyl group, which improves the analyte's volatility and ionization

efficiency, leading to enhanced sensitivity and selectivity.[2]

Workflow for Derivatization and Analysis:
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Caption: Workflow for the analysis of epoxides using 3,5-Difluorobenzylamine as a derivatizing
agent.

Experimental Protocol: Derivatization of Epichlorohydrin

This is a representative protocol based on the application described in the literature.[2]
Researchers should optimize conditions for their specific matrix and instrumentation.

o Sample Preparation: Collect the aqueous sample and adjust the pH to basic conditions (e.g.,
pH 9-10) to facilitate the reaction.

o Reagent Addition: Add a solution of 3,5-Difluorobenzylamine in a suitable organic solvent
(e.g., acetonitrile) to the aqueous sample. The molar excess of the derivatizing agent should
be optimized.
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e Reaction: Incubate the mixture at an elevated temperature (e.g., 60-80 °C) for a specified
period (e.g., 30-60 minutes) to ensure complete derivatization.

o Extraction: After cooling, extract the derivatized analyte into an organic solvent (e.g., hexane
or ethyl acetate).

» Analysis: Inject an aliquot of the organic extract into the GC/MS system for separation and
detection.

Safety and Handling

3,5-Difluorobenzylamine is classified as a corrosive substance and requires careful handling to
prevent exposure.[1][2]

GHS Hazard Information:

e Pictogram: GHSO05 (Corrosion)[2]

» Signal Word: Danger[2]

o Hazard Statement: H314 - Causes severe skin burns and eye damage.[1][2]
Precautionary Measures:

» Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[2]
o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[2]

o Respiratory Protection: If ventilation is inadequate, use a respirator with an appropriate
filter for organic vapors.[2]

o Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists.
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials.[2] It is designated under Storage Class 8A for combustible corrosive
hazardous materials.[2]

First Aid Measures:

 In case of eye contact: Immediately flush with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek immediate medical attention.

« If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention.

« If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 3,5-Difluorobenzylamine | C7TH7F2N | CID 145211 - PubChem [pubchem.ncbi.nlm.nih.gov]
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 To cite this document: BenchChem. [Technical Guide: An In-depth Analysis of Fluorinated
Benzylamines]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1393390/docs#technical-guide-an-in-depth-analysis-
of-fluorinated-benzylamines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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